5-(1-(2-Chloro-6-fluorobenzyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl]-3-pyrazin-2-yl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C16H13ClFN5O.C2H2O4/c17-12-2-1-3-13(18)11(12)9-23-7-10(8-23)16-21-15(22-24-16)14-6-19-4-5-20-14;3-1(4)2(5)6/h1-6,10H,7-9H2;(H,3,4)(H,5,6)
• InChI Key: VEJYCQGUKFSPHW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=C(C=CC=C2Cl)F)C3=NC(=NO3)C4=NC=CN=C4.C(=O)(C(=O)O)O
• Molecular Formula: C18H15ClFN5O5
• Molecular Weight: 435.8 g/mol

Description

5-(1-(2-Chloro-6-fluorobenzyl)azetidin-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C18H15ClFN5O5 and its molecular weight is 435.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A synthetic route for preparing derivatives of 1,3,4-oxadiazoles has been developed, with an emphasis on their crystal structures and Xanthine Oxidase inhibitory activity (Qi, You, Wang, & Zhang, 2015).
• Another research focused on the synthesis and characterization of 1,3,4-oxadiazole derivatives, highlighting their antimicrobial screening against various strains (Desai & Dodiya, 2014).

Biological Activities

• Studies have demonstrated the antimicrobial and antioxidant activities of benzimidazole derivatives containing 1,3,4-oxadiazole rings (Menteşe, Ülker, & Kahveci, 2015).
• Novel 1,3,4-oxadiazole derivatives have shown notable insecticidal activities, particularly against diamondback moth, which is indicative of potential applications in pest control (Qi et al., 2014).

Chemical Properties and Analysis

• Research into the optical properties of 1,3,4-oxadiazole derivatives has provided insights into their absorption and emission spectra, which can have implications in various scientific fields (Jiang, Liu, Lv, & Zhao, 2012).

Medicinal Chemistry

• Azetidinones and related derivatives have been synthesized and evaluated for anti-inflammatory and analgesic activities, showing significant potential in the development of new therapeutic agents (Khalifa & Abdelbaky, 2008).
• The synthesis and evaluation of Schiff’s base, azetidinones, and thiazolidinones have been carried out, demonstrating their excellent to good antibacterial activity, highlighting the versatility of these compounds in drug development (Mistry, Desai, & Desai, 2016).